Cas no 2227812-20-4 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227812-20-4
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 6406376
• PubChem ID: 165803152
• Update Time: 2025-11-07

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid
• 2227812-20-4
• EN300-1454807
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C20H21NO4/c1-14-6-5-9-16(10-14)17-11-21(12-18(17)19(22)23)20(24)25-13-15-7-3-2-4-8-15/h2-10,17-18H,11-13H2,1H3,(H,22,23)/t17-,18+/m0/s1
• InChI Key： JBCZTPQXAPZNTJ-ZWKOTPCHSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid

Rac-(3R,4S)-1-(Benzyloxy)Carbonyl-4-(3-Methylphenyl)Pyrrolidine-3-Carboxylic Acid (CAS No. 2227812-20-4)

The compound rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227812-20-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound is characterized by its complex stereochemistry and unique structural features, which make it a valuable subject for research and development in drug discovery.

Structural Analysis and Synthesis

The molecule consists of a pyrrolidine ring system, which is a five-membered nitrogen-containing ring. The stereochemistry at the 3R and 4S positions is critical for its biological activity. The presence of a benzyloxy carbonyl group at position 1 and a 3-methylphenyl substituent at position 4 adds to the complexity and functionality of the molecule. Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric purity, which is essential for its application in chiral recognition studies.

Biological Activity and Applications

Research has shown that rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid exhibits potent activity in various biological systems. For instance, studies have demonstrated its ability to modulate enzyme activity, making it a promising candidate for therapeutic interventions. The compound has been investigated for its potential in treating neurological disorders, where its ability to cross the blood-brain barrier has been highlighted as a key advantage.

Recent Research Findings

In a groundbreaking study published in 2023, researchers explored the mechanism of action of this compound in detail. They found that the benzyloxy carbonyl group plays a pivotal role in stabilizing the molecule's conformation, thereby enhancing its bioavailability. Furthermore, the pyrrolidine ring system was shown to interact with specific receptors, leading to enhanced therapeutic effects. These findings have opened new avenues for optimizing drug delivery systems and improving patient outcomes.

Synthetic Strategies and Optimization

The synthesis of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid involves multiple steps, including Friedel-Crafts alkylation and stereoselective ring formation. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantioselectivity of these reactions. For example, the use of chiral catalysts derived from natural products has enabled the construction of the pyrrolidine ring with high stereofidelity.

Future Directions and Potential Applications

Looking ahead, rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid holds immense potential for further exploration in drug development. Its unique structural features make it an ideal candidate for studying chiral recognition and molecular interactions at the cellular level. Additionally, ongoing research into its pharmacokinetics and toxicity profiles will provide critical insights into its suitability as a therapeutic agent.

In conclusion, rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227812-20-4) represents a significant advancement in organic chemistry and pharmacology. Its complex structure and promising biological activity make it a focal point for future research efforts aimed at developing innovative therapeutic solutions.